Cas no 105-06-6 (1,4-Diethenylbenzene)

• Product Name: 1,4-Diethenylbenzene
• CAS No: 105-06-6
• MF: C₁₀H₁₀
• MW: 130.186402797699
• MDL: MFCD00008622
• CID: 215176
• PubChem ID: 66041
• Update Time: 2025-10-29

1,4-Diethenylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diethenyl-
• P-DIVINYLBENZENE 85
• 1,4-Bisethenylbenzene
• 1,4-diethenyl-benzen
• 1,4-diethenylbenzene
• 1,4-divinyl benzene
• 4-Vinylstyrene
• benzene,1,4-diethenyl
• PARA-DIVINYLBENZENE
• p-divinylbenzene
• p-vinylstyrene
• 1,4-diethenyl-Benzene
• P-DIVINYLBENZENE 85
• p-Divinylbenzene 85%
• benzene,1,4-diethenyl-
• p-divinyl benzene
• 1,4-Divinylbenzene
• FT-0755087
• NCGC00090772-01
• Q2012280
• DTXSID2033863
• InChI=1/C10H10/c1-3-9-5-7-10(4-2)8-6-9/h3-8H,1-2H
• 105-06-6
• 1,4-bis(ethenyl)benzene
• DTXCID0013863
• QN8RGZ4ML2
• CS-0169897
• 1,4-Diethenyl benzene
• YSWG523
• AS-78858
• HMS1674E12
• CHEMBL1520722
• NCGC00260078-01
• CAS-105-06-6
• AKOS000672646
• NS00005078
• Tox21_202529
• doi:10.14272/WEERVPDNCOGWJF-UHFFFAOYSA-N
• EINECS 203-266-8
• E82133
• UNII-QN8RGZ4ML2
• SMR000008527
• MLS001055497
• 1,4-Divinyl-benzene
• p-Divinylbenzene, 85%
• 10.14272/WEERVPDNCOGWJF-UHFFFAOYSA-N
• MFCD00008622
• 1,4-Diethenylbenzene

• MDL： MFCD00008622
• Inchi： 1S/C10H10/c1-3-9-5-7-10(4-2)8-6-9/h3-8H,1-2H2
• InChI Key： WEERVPDNCOGWJF-UHFFFAOYSA-N
• SMILES： C1(C=C)C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 130.07800
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.914 g/mL at 25 °C(lit.)
• Melting Point: 31°C
• Boiling Point: 175.9°C (rough estimate)
• Flash Point: 148 °F
• Refractive Index: n20/D 1.5470(lit.)
• PSA: 0.00000
• LogP: 2.97260
• Solubility: Not determined

1,4-Diethenylbenzene Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 7-23-26-36-45
• Hazardous Material Identification：
• Safety Term：7-23-26-36-45
• Risk Phrases：R22; R36/37/38; R43

Additional information on 1,4-Diethenylbenzene

1,4-Diethenylbenzene (CAS No. 105-06-6): Properties, Applications, and Industry Insights

1,4-Diethenylbenzene (CAS No. 105-06-6), also known as divinylbenzene, is a versatile organic compound widely used in polymer chemistry and specialty materials. This aromatic hydrocarbon features two vinyl groups attached to a benzene ring, making it a valuable monomer for cross-linking applications. Its unique structure enables the formation of highly stable polymeric networks, which are essential in industries ranging from water treatment to advanced composites.

The chemical formula of 1,4-Diethenylbenzene is C₁₀H₁₀, and it exists as a colorless to pale yellow liquid at room temperature. With a molecular weight of 130.19 g/mol, this compound exhibits moderate solubility in organic solvents like toluene and acetone but is insoluble in water. Its reactivity stems from the presence of vinyl groups, which readily participate in polymerization reactions, making it a preferred choice for creating high-performance resins.

One of the most significant applications of 1,4-Diethenylbenzene is in the production of ion-exchange resins. These resins are critical for water purification systems, enabling the removal of contaminants such as heavy metals and organic pollutants. With growing concerns about water scarcity and environmental sustainability, the demand for efficient filtration technologies has surged, positioning divinylbenzene-based resins as a key solution in modern water treatment processes.

Beyond water treatment, 1,4-Diethenylbenzene plays a pivotal role in the synthesis of styrene-divinylbenzene copolymers. These materials are widely used in chromatography as stationary phases for HPLC columns, offering excellent chemical stability and separation efficiency. Researchers and pharmaceutical companies frequently search for "HPLC column materials" or "best polymers for chromatography," highlighting the relevance of this compound in analytical sciences.

The compound's thermal stability and mechanical strength also make it suitable for high-temperature composites. In aerospace and automotive industries, divinylbenzene-crosslinked polymers are incorporated into lightweight yet durable components. As industries shift toward sustainable materials, innovations in bio-based divinylbenzene derivatives have gained traction, addressing both performance and environmental concerns.

Market trends indicate a steady growth in the 1,4-Diethenylbenzene sector, driven by its expanding applications in adhesives, coatings, and elastomers. Manufacturers are increasingly focusing on producing high-purity grades to meet the stringent requirements of electronics and medical device industries. Searches for "divinylbenzene suppliers" and "CAS 105-06-6 specifications" reflect the compound's commercial significance.

From a safety standpoint, 1,4-Diethenylbenzene requires proper handling due to its potential to cause skin and eye irritation. However, it is not classified as a hazardous material under most regulatory frameworks. Industries prioritize "safe handling of divinylbenzene" and "storage guidelines for 1,4-Diethenylbenzene," emphasizing the importance of workplace safety protocols.

In research and development, scientists are exploring novel applications of 1,4-Diethenylbenzene in energy storage systems, such as polymer electrolytes for batteries. With the global push toward renewable energy, this compound could play a transformative role in next-generation energy solutions. Queries like "divinylbenzene in battery technology" underscore its potential in emerging fields.

In summary, 1,4-Diethenylbenzene (CAS No. 105-06-6) is a multifaceted compound with broad industrial relevance. Its applications span water treatment, chromatography, composites, and beyond, aligning with contemporary demands for sustainability and innovation. As industries evolve, this compound will likely remain at the forefront of material science advancements.